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Introduction
Trichlamide, a member of the salicylamides and a benzamide fungicide, is a non-systemic,

broad-spectrum fungicide.[1][2] It primarily acts on contact to prevent infections from soil-borne

pathogens by inhibiting microsomal lipid peroxidation.[1] The Fungicide Resistance Action

Committee (FRAC) classifies Trichlamide in Group 22.[1] Some studies also suggest its

mechanism may involve the disruption of ergosterol synthesis, a critical component of fungal

cell membranes.[1] These application notes provide detailed protocols for evaluating the

efficacy of Trichlamide on economically important cruciferous crops, such as cabbage

(Brassica oleracea var. capitata) and broccoli (Brassica oleracea var. italica).

The following protocols are designed to assess both the fungicidal efficacy and potential

phytotoxicity of Trichlamide, providing a comprehensive framework for researchers in the field

of crop protection and fungicide development.

Data Presentation
All quantitative data from the following experiments should be summarized in clearly structured

tables for straightforward comparison and analysis.
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Table 1: In Vitro Mycelial Growth Inhibition of Fungal
Pathogens by Trichlamide

Pathogen Isolate
Trichlamide
Concentration
(ppm)

Mean Radial
Growth (mm)

Percent Inhibition
(%)

Alternaria brassicicola Control (0) 0

10

50

100

250

Sclerotinia

sclerotiorum
Control (0) 0

10

50

100

250

Table 2: Efficacy of Trichlamide in Controlling Fungal
Disease on Cabbage/Broccoli (Field/Greenhouse Trial)
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Treatment
Application
Rate (g a.i./ha)

Disease
Incidence (%)

Disease
Severity (%)

Yield (t/ha)

Untreated

Control
0

Trichlamide X

Trichlamide 2X

Positive Control

(Standard

Fungicide)

Manufacturer's

Recommended

Rate

Table 3: Phytotoxicity Assessment of Trichlamide on
Cabbage/Broccoli

Treatment
Application
Rate (g a.i./ha)

Phytotoxicity
Rating (0-5)

Plant Height
(cm)

Fresh Weight
(g)

Untreated

Control
0

Trichlamide X

Trichlamide 2X

Trichlamide 4X

Phytotoxicity Rating Scale: 0 = No visible injury; 1 = Slight leaf spotting or discoloration; 2 =

Moderate leaf spotting, discoloration, or slight stunting; 3 = Severe leaf spotting, discoloration,

or moderate stunting; 4 = Severe stunting, leaf necrosis, or plant malformation; 5 = Plant death.

Experimental Protocols
Protocol 1: In Vitro Efficacy Assessment - Poisoned
Food Technique
This protocol evaluates the direct inhibitory effect of Trichlamide on the mycelial growth of

common cruciferous pathogens.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1200943?utm_src=pdf-body
https://www.benchchem.com/product/b1200943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Pure cultures of relevant fungal pathogens (e.g., Alternaria brassicicola, Sclerotinia

sclerotiorum)

Potato Dextrose Agar (PDA) medium

Trichlamide technical grade or formulation

Sterile distilled water

Sterile Petri dishes (90 mm)

Micropipettes and sterile tips

Cork borer (5 mm diameter)

Incubator

Methodology:

Preparation of Trichlamide Stock Solution: Prepare a stock solution of Trichlamide (e.g.,

1000 ppm) in sterile distilled water. Serial dilutions are then made to obtain the desired test

concentrations (e.g., 10, 50, 100, 250 ppm).

Poisoned Medium Preparation: Autoclave the PDA medium and allow it to cool to

approximately 45-50°C. Add the appropriate volume of Trichlamide stock solution or

subsequent dilutions to the molten PDA to achieve the final desired concentrations. Pour the

amended PDA into sterile Petri dishes and allow them to solidify. A control set of plates

should be prepared with PDA and sterile distilled water only.

Inoculation: From the periphery of actively growing 7-day-old cultures of the test fungi, cut 5

mm diameter mycelial discs using a sterile cork borer. Place one disc, mycelial side down, in

the center of each PDA plate (both treated and control).

Incubation: Incubate the inoculated plates at 25 ± 2°C in an inverted position until the

mycelial growth in the control plates reaches the edge of the plate.
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Data Collection: Measure the radial growth of the fungal colony in millimeters. Calculate the

percent inhibition of mycelial growth using the following formula: Percent Inhibition = [(C - T) /

C] x 100 Where:

C = Average radial growth in control plates

T = Average radial growth in treated plates

Protocol 2: Greenhouse/Field Efficacy and Phytotoxicity
Assessment
This protocol assesses the efficacy of Trichlamide in controlling disease under more realistic

conditions and evaluates its safety on the host crop.

Materials:

Cruciferous crop seedlings (e.g., cabbage, broccoli) of a uniform age and size

Pots with sterilized potting mix (for greenhouse trials) or a prepared field plot

Trichlamide formulation

Knapsack sprayer or other suitable application equipment

Fungal pathogen inoculum

Standard commercial fungicide (positive control)

Data collection tools (e.g., rulers, scales, disease assessment keys)

Methodology:

Experimental Design: The experiment should be laid out in a Randomized Complete Block

Design (RCBD) with at least three replications for each treatment. Treatments should include

an untreated control, at least two different rates of Trichlamide, and a standard commercial

fungicide.
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Crop Establishment: Transplant healthy, uniform seedlings into pots or field plots. Allow the

plants to establish for 1-2 weeks before treatment application.

Inoculation (for efficacy trial): Inoculate the plants with a suspension of the target pathogen

spores or mycelial fragments. The timing and method of inoculation will depend on the

specific pathogen being studied. For example, for Alternaria brassicicola, a spore suspension

can be sprayed onto the foliage.

Trichlamide Application: Apply the Trichlamide treatments at the desired rates. The first

application should be made either preventatively (before inoculation) or curatively (after the

appearance of initial disease symptoms), depending on the objective of the study.

Subsequent applications may be necessary at 7-14 day intervals, depending on disease

pressure and the residual activity of the compound.[3]

Data Collection (Efficacy):

Disease Incidence: The percentage of plants showing disease symptoms in each plot.

Disease Severity: Assessed using a standardized rating scale (e.g., 0-9 scale where 0 is

no disease and 9 is complete plant death). The Percent Disease Index (PDI) can then be

calculated.

Yield: At crop maturity, harvest the marketable heads from each plot and record the total

weight.

Data Collection (Phytotoxicity):

A separate trial without pathogen inoculation should be conducted to assess phytotoxicity.

Apply Trichlamide at the proposed label rate (X), twice the label rate (2X), and four times

the label rate (4X) to observe any potential for crop injury.

Visually assess the plants for any signs of phytotoxicity at 3, 7, and 14 days after each

application.[4] Symptoms to look for include leaf yellowing (chlorosis), burning (necrosis),

distortion, and stunting.[4]
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Measure plant height and collect fresh and dry weight of the plants at the end of the

experiment.
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Caption: Experimental workflow for evaluating Trichlamide efficacy.
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Caption: Hypothetical signaling pathway for Trichlamide's fungicidal action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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